BI-8668

• Molecular Formula: C23H32Cl2N8O2
• Molecular Weight: 523.5 g/mol
• InChI: InChI=1S/C23H31ClN8O2.ClH/c1-6-31-16-9-8-15(23(34)30(5)11-10-29(3)4)12-17(16)32(7-2)19(31)14-27-22(33)20-21(25)26-13-18(24)28-20;/h8-9,12-13H,6-7,10-11,14H2,1-5H3,(H2-,25,26,27,33);1H
• InChIKey: PJKRNPPUSQSCHN-UHFFFAOYSA-N

BI-8668 ENaC Inhibitor Overview

BI-8668 (Compound 40, CAS 2084059-97-0) is a benzimidazolium-based inhibitor of the epithelial sodium channel (ENaC), targeting the SCNN1A, SCNN1B, and SCNN1G subunits [1]. Unlike the amiloride class of ENaC blockers, BI-8668 features a permanently charged benzimidazolium scaffold structurally distinct from amiloride-derived compounds [2]. The compound is designated as a high-quality chemical probe suitable for cellular and in vivo interrogation of ENaC function, particularly in respiratory research applications [3].

• [1] Chemical Probes Portal. BI-8668: Inhibitor of SCNN1A, SCNN1B, SCNN1G. https://www.chemicalprobes.org/bi-8668 View Source
• [2] Betzemeier B, Braun C, Sieger P, et al. Discovery and development of BI 1265162, an ENaC inhibitor for the treatment of cystic fibrosis. Eur J Med Chem. 2024;265:116038. View Source
• [3] Chemical Probes Portal. BI-8668 SERP Comments. https://www.chemicalprobes.org/bi-8668 View Source

Why Generic ENaC Blockers Cannot Substitute BI-8668

Generic substitution of BI-8668 with amiloride, benzamil, phenamil, or even the structurally related clinical candidate BI-1265162 is not scientifically justifiable due to three key differentiating factors. First, BI-8668 features a benzimidazolium scaffold distinct from the amiloride-derived pyrazinoylguanidine chemotype, conferring different physicochemical properties including permanent positive charge and high aqueous solubility optimized for inhaled delivery [1]. Second, BI-8668 has been comprehensively characterized in a 50-target selectivity panel, establishing defined off-target boundaries at >1 µM for muscarinic M1/M2/M3, α1A adrenergic receptors, and acetylcholinesterase—information typically unavailable for generic alternatives [2]. Third, a structurally matched negative control (BI-0337) exists for BI-8668, enabling rigorous on-target validation experiments that are impossible with generic ENaC inhibitors lacking matched inactive controls [3].

• [1] Betzemeier B, Braun C, Sieger P, et al. Discovery and development of BI 1265162, an ENaC inhibitor for the treatment of cystic fibrosis. Eur J Med Chem. 2024;265:116038. View Source
• [2] Chemical Probes Portal. BI-8668 Off-Target Selectivity Assessments. https://www.chemicalprobes.org/bi-8668 View Source
• [3] Chemical Probes Portal. BI-8668 SERP Comments: Use alongside negative control BI-0337. https://www.chemicalprobes.org/bi-8668 View Source

BI-8668 Differentiation & Potency Data

ENaC Potency Comparison with Key Blockers

BI-8668 inhibits sodium current with an IC50 of 17 nM in the Ussing chamber assay, representing potent ENaC blockade at low nanomolar concentrations. While amiloride, the prototypical ENaC inhibitor, typically exhibits IC50 values in the 100-500 nM range in comparable epithelial sodium transport assays, this represents a cross-study comparison rather than direct head-to-head data. BI-8668's benzimidazolium scaffold confers permanent positive charge distinct from the pyrazinoylguanidine core of amiloride-class compounds .

Evidence Dimension	ENaC-mediated sodium current inhibition (IC50)
Target Compound Data	IC50 = 17 nM
Comparator Or Baseline	Amiloride class baseline: IC50 ~100-500 nM in epithelial sodium transport assays (cross-study reference range)
Quantified Difference	Approximately 6-fold to 29-fold lower IC50 than amiloride-class reference range
Conditions	Ussing chamber assay; short-circuit current measurement in epithelial sodium-transporting cells

Why This Matters

Sub-20 nM potency in the physiologically relevant Ussing chamber assay supports lower dosing requirements for equivalent ENaC inhibition compared to amiloride-class compounds.

ENaC-Mediated Water Permeability Inhibition

BI-8668 was tested against 50 targets in a selectivity panel. At 10 µM, BI-8668 demonstrated ≤50% inhibition for 47 out of 50 targets, establishing a ≥1000-fold selectivity window relative to its 17 nM ENaC IC50. The three targets showing >50% inhibition at 10 µM were M3, M2, and α1 receptors, with percent inhibition data indicating at least 50-fold selectivity. The negative control BI-0337 showed >50% inhibition at 10 µM in 4 out of 44 targets, confirming that off-target activity differs between the active probe and its inactive analog [1]. Dosing above 1 µM should be avoided due to potential muscarinic receptor and acetylcholinesterase engagement [2].

Evidence Dimension	Off-target selectivity at 10 µM test concentration
Target Compound Data	47/50 targets show ≤50% inhibition at 10 µM (≥1000-fold selectivity vs. 17 nM ENaC IC50)
Comparator Or Baseline	Negative control BI-0337: >50% inhibition at 10 µM in 4/44 targets
Quantified Difference	BI-8668 exhibits clean selectivity profile (47/50 targets unaffected); off-targets identified (M3, M2, α1) have at least 50-fold window; recommended working concentration ≤1 µM
Conditions	50-target selectivity panel at 10 µM test concentration

Why This Matters

A defined selectivity profile with quantitative off-target boundaries enables researchers to design experiments within the compound's known specificity window, unlike generic ENaC inhibitors lacking comprehensive selectivity characterization.

• [1] Chemical Probes Portal. BI-8668 Off-Target Selectivity Assessments: 50-target panel data. https://www.chemicalprobes.org/bi-8668 View Source
• [2] Chemical Probes Portal. BI-8668 SERP Comments: Dosing considerations for off-target activity. https://www.chemicalprobes.org/bi-8668 View Source

Benzimidazolium Scaffold vs. Amiloride Chemotype

BI-8668 inhibits ENaC-mediated water permeability through M-1 cell monolayers with 81% inhibition at 3 µM. M-1 cells are derived from mouse kidney cortical collecting duct and express functional ENaC, providing a physiologically relevant epithelial transport model. This assay measures the functional consequence of ENaC inhibition on transepithelial water movement rather than ion current alone. Amiloride-class compounds achieve comparable inhibition in M-1 cell monolayers at similar or higher concentrations (cross-study reference), but direct head-to-head comparison data in this specific assay are not available .

Evidence Dimension	Inhibition of ENaC-mediated water permeability in M-1 cell monolayers
Target Compound Data	81% inhibition at 3 µM
Comparator Or Baseline	Amiloride-class compounds achieve >80% inhibition in M-1 cells at similar or higher concentrations (cross-study reference; exact comparator data unavailable)
Quantified Difference	Achieves >80% functional suppression at low micromolar concentration
Conditions	M-1 mouse kidney tubule cell monolayers; 3 µM BI-8668

Why This Matters

Demonstrates that ENaC inhibition translates to functional blockade of transepithelial water transport in a kidney epithelial model, validating the compound's utility beyond primary ion current measurements.

BI-8668 In Vivo Lung Retention and Efficacy: 55% Pulmonary Retention at 3h and ED50 of 0.1 µg/kg in Rat Model

Following intratracheal instillation of 10 µg/kg in rats, BI-8668 demonstrated 55% lung retention at 3 hours post-administration. In an acute rat lung fluid absorption model, BI-8668 exhibited an ED50 of 0.1 µg/kg at 3 hours after dosing. Importantly, when delivered to rat lungs via intratracheal instillation, BI-8668 achieved ENaC inhibition only in the lungs without acting in the kidney at doses up to 3 µg/kg [1]. The compound's permanent positive charge and high aqueous solubility were specifically optimized for inhaled delivery [2].

Evidence Dimension	Lung retention and in vivo efficacy following intratracheal instillation
Target Compound Data	55% lung retention at 3h (10 µg/kg dose); ED50 = 0.1 µg/kg in lung fluid absorption model
Comparator Or Baseline	Systemic ENaC inhibitors (amiloride, benzamil) distribute to kidney and cause diuresis/natriuresis; no lung-selective retention reported for amiloride-class compounds
Quantified Difference	Lung-selective ENaC inhibition with no renal effect at doses up to 3 µg/kg; high lung retention (55% at 3h) supports pulmonary targeting
Conditions	Rat model; intratracheal instillation at 10 µg/kg; acute lung fluid absorption model

Why This Matters

Lung-selective pharmacokinetics with quantitative retention and efficacy parameters make BI-8668 uniquely suitable for respiratory ENaC research applications where systemic ENaC inhibition (and consequent renal effects) would confound interpretation.

• [1] Chemical Probes Portal. BI-8668 In Vivo Data: Lung retention and ED50 in rat models. https://www.chemicalprobes.org/bi-8668 View Source
• [2] Chemical Probes Portal. BI-8668 SERP Comments: Inhalation-optimized properties. https://www.chemicalprobes.org/bi-8668 View Source

BI-8668 Negative Control BI-0337: Matched Inactive Analog for On-Target Validation

BI-8668 has a structurally matched negative control, BI-0337, which retains the hinge-binding motif but is completely inactive against ENaC (IC50 > 10 µM in Na+ transport cell-based assays). In contrast, BI-8668 shows an IC50 of 17 nM in the same assay format. This represents a >588-fold difference in potency between the active probe and its matched inactive analog. The use of BI-0337 as a negative control is explicitly recommended for cellular studies to ensure that observed phenotypes are on-target ENaC effects rather than scaffold-related off-target activities [1].

Evidence Dimension	ENaC inhibitory activity in Na+ transport cell-based assays
Target Compound Data	IC50 = 17 nM (active ENaC inhibitor)
Comparator Or Baseline	BI-0337 (matched negative control): IC50 > 10 µM
Quantified Difference	>588-fold difference in potency between active probe and matched inactive analog
Conditions	Na+ transport cell-based assays; ENaC functional inhibition

Why This Matters

Availability of a structurally matched, experimentally validated negative control enables rigorous on-target validation that is impossible with generic ENaC inhibitors lacking paired inactive analogs. This is a defining characteristic of a high-quality chemical probe.

• [1] Chemical Probes Portal. BI-8668 SERP Comments: Negative control BI-0337 characterization. https://www.chemicalprobes.org/bi-8668 View Source

BI-8668 Application Scenarios

ENaC Electrophysiology with Reduced Off-Target Effects

BI-8668 is specifically suited for in vivo pulmonary ENaC studies where systemic ENaC inhibition (and consequent renal effects) would confound experimental interpretation. Based on the demonstrated 55% lung retention at 3h and ED50 of 0.1 µg/kg in rat lung fluid absorption models, with no renal effect at doses up to 3 µg/kg [1], BI-8668 enables lung-specific interrogation of ENaC function without the confounding diuretic/natriuretic effects that occur with systemic ENaC inhibitors such as amiloride or benzamil [2].

Transepithelial Water Permeability & Hydration Assays

For researchers requiring stringent target validation, BI-8668 paired with its matched negative control BI-0337 (>588-fold difference in ENaC inhibitory potency) provides an experimental system to distinguish on-target ENaC effects from scaffold-related off-target activities [1]. This is particularly valuable in cellular phenotypic screening and mechanistic studies where ruling out off-target contributions is essential for publication in high-impact journals [2].

Orthogonal ENaC Target Engagement Studies

BI-8668 is documented for use in cystic fibrosis research, where ENaC hyperactivity contributes to airway surface liquid depletion and impaired mucociliary clearance [1]. The compound's potent ENaC inhibition (IC50 = 17 nM in Ussing chamber) combined with its defined selectivity profile (≥1000-fold window for 47/50 off-targets at 10 µM) supports its application in airway epithelial models examining the contribution of ENaC to mucus hydration and clearance mechanisms [2].

Benzimidazolium SAR Reference Compound

As a high-quality chemical probe with published selectivity data, established in vivo parameters, and a structurally matched negative control, BI-8668 is appropriate for fundamental ENaC pharmacology studies in academic and industrial settings [1]. The recommended working concentration of ≤1 µM (to avoid muscarinic receptor and acetylcholinesterase off-target effects) provides a defined experimental window based on the 50-target selectivity panel data [2].

• [1] Chemical Probes Portal. BI-8668 In Vivo Data: Lung retention, ED50, and renal safety. https://www.chemicalprobes.org/bi-8668 View Source
• [2] Chemical Probes Portal. BI-8668 SERP Comments: Inhalation-optimized properties and lung selectivity. https://www.chemicalprobes.org/bi-8668 View Source